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Compound of Interest

Compound Name: MRL-871

Cat. No.: B15544042 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing variability in experimental results obtained using

MRL-871, a potent and allosteric RORγt inverse agonist.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for MRL-871?

A1: MRL-871 is a potent and allosteric inverse agonist of the Retinoic Acid Receptor-related

Orphan Receptor γt (RORγt).[1] It binds to a topographically distinct allosteric site on the

RORγt ligand-binding domain (LBD), rather than the orthosteric site where natural ligands bind.

[2][3] This binding induces a conformational change that prevents the recruitment of coactivator

proteins, thereby inhibiting the transcriptional activity of RORγt and subsequent expression of

target genes like IL-17A.[3][4]

Q2: What is the reported IC50 value for MRL-871?

A2: MRL-871 has a reported IC50 of 12.7 nM for RORγt.[1][5][6] However, experimental values

may vary depending on the assay format, cell type, and other experimental conditions.

Q3: How should I store MRL-871?

A3: Proper storage is critical to maintain the stability and activity of MRL-871.

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.
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In solvent (e.g., DMSO): Prepare aliquots to avoid repeated freeze-thaw cycles. Store at

-80°C for up to 6 months, or at -20°C for up to 1 month.[1]

Q4: Does MRL-871 have any known off-target effects?

A4: Yes, MRL-871 has been reported to have off-target activity against Peroxisome

Proliferator-Activated Receptor γ (PPARγ), acting as a partial agonist.[2][7] This is an important

consideration when interpreting results, especially in cell types where PPARγ signaling is

prominent. Researchers may need to include appropriate controls to distinguish between

RORγt and PPARγ-mediated effects.

Troubleshooting Guide
Variability in experimental outcomes can arise from several factors. This guide provides a

structured approach to troubleshooting common issues.

Data Summary: MRL-871 Activity
Parameter Reported Value Cell Line/System Reference

IC50 12.7 nM Biochemical Assay [1][5][6]

IL-17a mRNA

reduction
48-fold reduction EL-4 cells (at 10 µM) [1]

Off-target Activity Partial agonist PPARγ [2][7]

Troubleshooting Decision Tree
This diagram outlines a logical workflow for identifying the source of experimental variability.
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Troubleshooting MRL-871 Experimental Variability

Problem Identification

Initial Checks

Detailed Investigation

Resolution

Inconsistent/Unexpected Results

Compound Integrity Experimental Protocol Cell Culture

Storage Conditions:
- Aliquoted?

- Freeze-thaw cycles?
- Correct temperature?

Solubility Issues:
- Precipitate visible?
- Freshly prepared?

Pipetting Accuracy:
- Calibrated pipettes?

- Consistent technique?

Reagent Quality:
- Expired reagents?

- Lot-to-lot variability?

Cell Health & Passage:
- Viability >95%?

- Consistent passage number?

Contamination:
- Mycoplasma test?
- Visual inspection?

Potential Off-Target Effects:
- PPARg expression in cells?

- Use of controls?

Implement Corrective Actions & Repeat Experiment
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RORγt Signaling Pathway and MRL-871 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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